3-(2,5-Dichlorophenoxy)benzoyl chloride

• CAS No.: 65262-95-5
• Molecular Formula: C13H7Cl3O2
• Molecular Weight: 301.5 g/mol
• IUPAC Name: 3-(2,5-dichlorophenoxy)benzoyl chloride
• InChI: InChI=1S/C13H7Cl3O2/c14-9-4-5-11(15)12(7-9)18-10-3-1-2-8(6-10)13(16)17/h1-7H
• InChI Key: ZLYXULRVXUBXQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=C(C=CC(=C2)Cl)Cl)C(=O)Cl

Description

3-(2,5-Dichlorophenoxy)benzoyl chloride is a chlorinated aromatic acyl chloride characterized by a benzoyl chloride core substituted with a 2,5-dichlorophenoxy group at the 3-position. Acyl chlorides like this are pivotal intermediates in organic synthesis, particularly in forming amides, esters, and other derivatives through nucleophilic substitution reactions .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-(2,5-Dichlorophenoxy)benzoyl chloride with key analogs based on substituent patterns, reactivity, and applications:

Compound Name	CAS Number	Substituents	Key Properties/Applications
Benzoyl chloride	98-88-4	None (parent compound)	High reactivity in acylations; industrial precursor
2,4-Dichlorobenzoyl chloride	89-75-8	Cl at 2- and 4-positions	Enhanced electrophilicity due to electron-withdrawing Cl groups; used in agrochemical synthesis
3-Chloro-5-(trifluoromethyl)benzoyl chloride	886496-83-9	Cl at 3-, CF3 at 5-positions	Strong electron-withdrawing effects (CF3); R&D applications
4-Methoxybenzoyl chloride	N/A	OCH3 at 4-position	Electron-donating methoxy group reduces reactivity; used in controlled syntheses
3-(2,5-Dichlorophenoxy)benzoyl chloride	N/A	2,5-Cl2-phenoxy at 3-position	Phenoxy group adds steric bulk; potential herbicide intermediate (inferred)